Cas no 33777-97-8 (5H-Indeno[1,2-b]pyridine, 2-phenyl-)

• Product Name: 5H-Indeno[1,2-b]pyridine, 2-phenyl-
• CAS No: 33777-97-8
• MF: C₁₈H₁₃N
• MW: 243.302524328232
• CID: 1460007
• PubChem ID: 618317
• Update Time: 2025-04-20

5H-Indeno[1,2-b]pyridine, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5H-Indeno[1,2-b]pyridine, 2-phenyl-
• 2-phenyl-5H-indeno[1,2-b]pyridine
• DTXSID80347147
• 33777-97-8
• 3-Phenyl-4-azafluorene
• 2-Phenyl-5H-indeno[1,2-b]pyridine #
• WJSSJWJAOMQSAN-UHFFFAOYSA-N

• Inchi： 1S/C18H13N/c1-2-6-13(7-3-1)17-11-10-15-12-14-8-4-5-9-16(14)18(15)19-17/h1-11H,12H2
• InChI Key： WJSSJWJAOMQSAN-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=CC=C2C=1C1C=CC=CC=1C2

Computed Properties

• Exact Mass: 243.10489
• Monoisotopic Mass: 243.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89